1-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid

• IUPAC Name: 1-(1-methylpyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid
• InChI: InChI=1S/C10H13N3O3/c1-12-6-8(4-11-12)13-5-7(10(15)16)2-3-9(13)14/h4,6-7H,2-3,5H2,1H3,(H,15,16)
• InChI Key: JPZWOLMVTZEVOE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)N2CC(CCC2=O)C(=O)O
• Molecular Formula: C10H13N3O3
• Molecular Weight: 223.23 g/mol

Description

The compound “1-Methyl-1H-pyrazol-4-yl” is a type of pyrazole which is a class of organic compounds with a five-membered ring with two nitrogen atoms and three carbon atoms. Pyrazole compounds are known for their diverse pharmacological effects.

Synthesis Analysis

Some hydrazine-coupled pyrazoles were successfully synthesized and their structures were verified by employing elemental microanalysis, FTIR, and 1H NMR techniques.

Molecular Structure Analysis

The molecular structure of “1-Methyl-1H-pyrazol-4-yl” compounds can be analyzed using techniques like 1H NMR, 13C NMR, and HR-MS.

Chemical Reactions Analysis

“1-Methyl-1H-pyrazol-4-yl” compounds are used as reagents in various chemical reactions, including Suzuki-Miyaura cross-coupling reactions and transesterification reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-Methyl-1H-pyrazol-4-yl” compounds can be analyzed using various techniques. For example, the compound “1-Methyl-1H-pyrazol-4-ylboronic acid” has a molecular weight of 125.92 and is a solid at room temperature.

Scientific Research Applications

Photovoltaic Devices

. These complexes can exhibit unique photophysical properties, making them suitable for use in organic light-emitting diodes (OLEDs) and other electronic applications.

Fluorescence Studies

The compound’s structure allows for the synthesis of complexes that exhibit fluorescence. .

Mechanism of Action

Target of Action

The primary target of 1-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid is the receptor tyrosine kinase MET . MET plays a crucial role in the development and progression of cancer .

Mode of Action

This compound acts as a selective inhibitor of the MET receptor . It inhibits MET autophosphorylation and signaling, thereby disrupting the normal functioning of the MET receptor . Additionally, it activates cysteine-aspartic acid protease 3 (caspase 3) , an enzyme that is part of the apoptosis signaling cascade .

Biochemical Pathways

The inhibition of MET disrupts several biochemical pathways involved in cell proliferation, survival, and motility . By activating caspase 3, the compound triggers apoptosis, leading to cell death

Result of Action

The inhibition of MET and activation of caspase 3 by this compound can lead to the death of cancer cells . This could potentially halt the progression of cancer and reduce tumor size.

Safety and Hazards

The safety and hazards of “1-Methyl-1H-pyrazol-4-yl” compounds can be determined by referring to their Material Safety Data Sheets (MSDS). For example, the compound “1-Methyl-1H-pyrazol-4-ylboronic acid” has been labeled with the GHS07 pictogram and has hazard statements H302, H315, H319, H335.

Future Directions

Future research directions could include the development of novel Hsp90 inhibitors that offer selective suppression of Hsp90 isoforms or specific disruption of Hsp90-co-chaperone protein-protein interactions.